Cas no 57246-65-8 (3-Heptanone, 4-bromo-)

• Product Name: 3-Heptanone, 4-bromo-
• CAS No: 57246-65-8
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 346038
• PubChem ID: 12636560
• Update Time: 2025-04-19

3-Heptanone, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 4-bromo-
• 4-bromoheptan-3-one
• DTXSID40505206
• 57246-65-8

• Inchi： 1S/C7H13BrO/c1-3-5-6(8)7(9)4-2/h6H,3-5H2,1-2H3
• InChI Key： JDGAYPFRPOMJIP-UHFFFAOYSA-N
• SMILES： BrC(C(CC)=O)CCC

Computed Properties

• Exact Mass: 192.01499
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07